1-(6-Chloro-3-hydroxypyridin-2-YL)ethan-1-one

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 1-(6-chloro-3-hydroxypyridin-2-yl)ethanone
• InChI: InChI=1S/C7H6ClNO2/c1-4(10)7-5(11)2-3-6(8)9-7/h2-3,11H,1H3
• InChI Key: GDFQAHYQOGMXBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=N1)Cl)O

Description

1-(6-Chloro-3-hydroxypyridin-2-YL)ethan-1-one is a useful research compound. Its molecular formula is C7H6ClNO2 and its molecular weight is 171.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension (80 mL) of aluminum chloride (14.3 g) in toluene was added trimethylammonium chloride (4.75 g), and the mixture was stirred under argon atmosphere at room temperature for 1 hr. To the mixture was added a solution (80 mL) of 1-[3-(benzyloxy)-6-chloropyridin-2-yl]ethanone (8.66 g) synthesized above in toluene, and the mixture was stirred at room temperature for 4 hr. The reaction mixture was concentrated under reduced pressure, saturated aqueous Rochelle salt solution was added to the residue, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (0-5% ethyl acetate/hexane) to give the title object compound (4.89 g, 86%) as a pale-yellow solid.